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Abstract
This technical guide provides an in-depth analysis of 2-Methyl-3-hydroxy-6-iodopyridine
(CAS No: 848952-39-6), a substituted pyridine derivative of significant interest to the chemical

synthesis and drug discovery sectors. Pyridine scaffolds are foundational in medicinal

chemistry, appearing in numerous FDA-approved pharmaceuticals.[1] The specific

functionalization of this compound—a hydroxyl group, a methyl group, and an iodine atom—

makes it a highly versatile and reactive building block. This document details its chemical

identity, physicochemical properties, potential synthetic utility, and critical safety protocols. The

insights provided are intended to equip researchers, chemists, and drug development

professionals with the necessary technical knowledge to effectively and safely utilize this

compound in their work.
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Compound Identification and Physicochemical
Properties
Accurate identification is the cornerstone of any chemical workflow. 2-Methyl-3-hydroxy-6-
iodopyridine is registered under CAS number 848952-39-6.[2][3][4] Its structure features a

pyridine ring substituted at the 2, 3, and 6 positions. The IUPAC name for this compound is 6-

iodo-2-methylpyridin-3-ol.[3]

The chemical structure is visualized below:

Caption: Chemical structure of 6-iodo-2-methylpyridin-3-ol.

The key physicochemical properties of this compound are summarized in the table below for

quick reference.

Property Value Source

CAS Number 848952-39-6 [2][3]

Molecular Formula C₆H₆INO [3]

Molecular Weight 235.02 g/mol [3]

IUPAC Name 6-iodo-2-methylpyridin-3-ol [3]

SMILES CC1=C(C=CC(=N1)I)O [3]

InChIKey
KJIFHCTXFFMUIH-

UHFFFAOYSA-N
[3]

Appearance Yellow solid (related isomers) [5]

Synthesis, Reactivity, and Application
Role as a Synthetic Intermediate
2-Methyl-3-hydroxy-6-iodopyridine is primarily valued as an intermediate in organic

synthesis. Its utility stems from the strategic placement of its functional groups, which allows for

diverse and sequential chemical transformations.
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The Iodine Substituent: The iodine atom at the 6-position is an excellent leaving group and a

key participant in cross-coupling reactions. This is the most significant feature for synthetic

chemists. It enables the formation of carbon-carbon and carbon-heteroatom bonds through

well-established methodologies like Suzuki, Sonogashira, Heck, and Buchwald-Hartwig

couplings. This allows for the introduction of a wide array of complex substituents, a common

strategy in the development of novel pharmaceutical agents.[5]

The Hydroxyl Group: The hydroxyl group at the 3-position is a versatile functional handle.[5]

It can be alkylated or acylated to generate ethers and esters, or it can be used to direct

metallation at adjacent positions. Its presence also influences the electronic properties of the

pyridine ring, impacting reactivity.

The Methyl Group: The methyl group at the 2-position provides steric bulk and influences the

molecule's electronic profile and solubility.

The combination of these groups makes the compound a valuable scaffold for building diverse

molecular libraries, a critical process in early-stage drug discovery.

Key Synthetic Transformations
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Caption: Synthetic utility of 2-Methyl-3-hydroxy-6-iodopyridine.

Relevance in Drug Development
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The pyridine ring is a privileged structure in medicinal chemistry, known for its ability to improve

pharmacological parameters such as solubility and bioavailability.[1] Substituted pyridines are

core components of drugs used to treat a wide range of conditions, including cancer,

tuberculosis, and hypertension.[1]

While specific applications of 2-Methyl-3-hydroxy-6-iodopyridine itself are not detailed in

readily available literature, its structural motifs are highly relevant. Iodinated heterocyclic

compounds are frequently used as key intermediates in the synthesis of pharmaceuticals and

agrochemicals.[5] They serve as foundational building blocks for creating more complex,

biologically active molecules.[5][6]

Safety, Handling, and Storage
As a research chemical, proper handling of 2-Methyl-3-hydroxy-6-iodopyridine is paramount

to ensure laboratory safety. The compound is associated with significant health hazards.

GHS Hazard Identification
According to aggregated GHS information, this compound is classified with the following

hazards:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

H371: May cause damage to organs.[3]

The signal word associated with these hazards is "Danger".[3]

Recommended Safe Handling Protocol
The following step-by-step protocol must be followed when handling this compound.

Step 1: Engineering Controls & Preparation
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Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[7][8]

Ensure an eyewash station and safety shower are readily accessible.

Keep the container tightly closed when not in use.[8]

Step 2: Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield that meets appropriate

government standards (e.g., NIOSH or EN 166).[7]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat.[7] Do not

allow the substance to come into contact with skin.[7]

Respiratory Protection: If dust is generated, use a NIOSH-approved N95-type dust mask or

higher-level respirator. Avoid breathing dust under all circumstances.[7]

Step 3: Handling and Use

Avoid the formation and inhalation of dust.[7][8]

Do not eat, drink, or smoke in the handling area.[7]

Wash hands and skin thoroughly after handling.[7][8]

Step 4: Accidental Release

Evacuate the area.[7][8]

For spills, carefully sweep up the solid material without creating dust, place it in a suitable,

closed container, and label it for disposal.[8]

Do not let the product enter drains.[7][8]

Step 5: Storage

Store in a cool, dry place away from incompatible materials.[8]
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Keep the container tightly sealed to prevent moisture contamination.[8] A recommended

storage temperature for a related isomer is 0-8 °C.[5]

Conclusion
2-Methyl-3-hydroxy-6-iodopyridine is a chemical intermediate with significant potential for

researchers in synthetic chemistry and drug discovery. Its CAS number is 848952-39-6, and its

structure combines several reactive functional groups that enable a broad range of subsequent

chemical modifications, particularly in the construction of complex molecular architectures via

cross-coupling reactions. While its direct biological applications are not widely documented, its

value as a versatile building block is clear. Adherence to strict safety and handling protocols is

mandatory due to its hazardous properties. This guide serves as a foundational resource for

professionals seeking to leverage this compound's synthetic utility in their research and

development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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